Cas no 1378693-19-6 (1-(3-Phenoxypropyl)azetidine-3-carboxylic acid)

• Product Name: 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid
• CAS No: 1378693-19-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5046561
• Update Time: 2025-10-30

1-(3-Phenoxypropyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenoxypropyl)azetidine-3-carboxylic acid
• 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid

• Inchi： 1S/C13H17NO3/c15-13(16)11-9-14(10-11)7-4-8-17-12-5-2-1-3-6-12/h1-3,5-6,11H,4,7-10H2,(H,15,16)
• InChI Key： FIIDFNZMWIDZIQ-UHFFFAOYSA-N
• SMILES： OC(C1CN(CCCOC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid

Introduction to 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid (CAS No. 1378693-19-6) and Its Emerging Applications in Chemical Biology

1-(3-Phenoxypropyl)azetidine-3-carboxylic acid, identified by the chemical compound identifier CAS No. 1378693-19-6, is a specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azetidine core and phenoxypropyl side chain, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The azetidine ring, a five-membered heterocyclic structure, introduces rigidity and specific spatial constraints to the molecule, while the phenoxypropyl group enhances its solubility and bioavailability, making it an attractive scaffold for drug discovery and molecular recognition studies.

The 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid structure has been extensively studied for its potential in modulating biological pathways and interactions. Recent advancements in computational chemistry and molecular modeling have highlighted its role as a key intermediate in the synthesis of bioactive molecules. The compound’s ability to serve as a versatile building block for more complex derivatives has positioned it at the forefront of medicinal chemistry research. Researchers have leveraged its structural motifs to develop novel inhibitors targeting enzyme-catalyzed reactions, particularly those involving serine proteases and other hydrolases.

In the realm of drug development, 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid has been explored for its capacity to interact with biological targets through non-covalent binding mechanisms. The phenoxypropyl moiety, with its aromatic character, allows for π-stacking interactions with biomolecules, while the azetidine ring provides a scaffold for precise alignment with active sites. Such features are critical for designing molecules with high selectivity and affinity. Preliminary studies have demonstrated its efficacy in inhibiting certain proteases implicated in inflammatory diseases, suggesting potential therapeutic applications in managing conditions like rheumatoid arthritis and chronic inflammation.

Moreover, the compound’s stability under various physiological conditions makes it a valuable candidate for formulation into drug delivery systems. Its compatibility with both aqueous and lipid-based matrices enhances its utility in developing sustained-release formulations, which could improve patient compliance and therapeutic outcomes. The growing interest in prodrug strategies has also spurred investigations into how modifications of the 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid core can enhance bioavailability and metabolic stability.

Recent publications have begun to explore the synthetic pathways leading to 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid, focusing on optimizing yields and purity through catalytic methods. Transition metal-catalyzed reactions, such as palladium-mediated cross-coupling, have been particularly effective in constructing the azetidine ring system efficiently. These advancements not only streamline the synthesis but also open avenues for introducing diverse functional groups at strategic positions within the molecule, further expanding its pharmacological potential.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the exploration of 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid derivatives. Predictive models have identified novel analogs with enhanced binding affinities and improved pharmacokinetic profiles. Such computational approaches complement traditional high-throughput screening methods, enabling researchers to prioritize compounds based on both experimental data and theoretical predictions. This synergy between experimental chemistry and computational biology has been instrumental in uncovering new therapeutic candidates derived from this scaffold.

Another exciting area of research involves using 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid as a tool compound in biochemical assays. Its well-defined structure allows for selective labeling or modification, making it useful in studying protein-protein interactions or enzyme mechanisms. For instance, fluorescently labeled derivatives have been employed to visualize protein dynamics in live cells, providing insights into cellular processes at a molecular level. Such applications underscore the compound’s versatility beyond traditional drug development contexts.

The environmental impact of chemical synthesis has also prompted investigations into greener methodologies for producing 1-(3-Phenoxypropyl)azetidine-3-carboxylic acid. Solvent-free reactions and biocatalytic processes have been explored as alternatives to conventional organic synthesis, reducing waste generation and energy consumption. These sustainable approaches align with global efforts to promote eco-friendly pharmaceutical manufacturing practices while maintaining high standards of product quality.

In conclusion,1-(3-Phenoxypropyl)azetidine-3-carboxylic acid (CAS No. 1378693-19-6) represents a compelling example of how structural innovation can drive advancements in chemical biology and medicine. Its unique combination of rigidity from the azetidine ring and solubility-enhancing properties from the phenoxypropyl group makes it a versatile scaffold for drug discovery. As research continues to uncover new applications—ranging from enzyme inhibition to sustainable synthesis—this compound is poised to play an increasingly significant role in shaping future therapeutic strategies.